Cas no 109852-02-0 (Shd 415G)

Shd 415G structure
Shd 415G structure
Product name:Shd 415G
CAS No:109852-02-0
MF:C21H26O2.C20H24O2
MW:606.8333
CID:161998
PubChem ID:67387

Shd 415G Chemical and Physical Properties

Names and Identifiers

    • Femovan
    • (8R,9S,10R,13S,14S,17R)-13-ethyl-17-ethynyl-17-hydroxy-1,2,6,7,8,9,10,11,12,13,14,17-dodecahydro-3H-cyclopenta[a]phenanthren-3-one - (
    • 18,19-Dinorpregna-4,15-dien-20-yn-3-one, 13-ethyl-17-hydroxy-, (17alpha)-, mixt. with (17alpha)-19-norpregna-1,3,5(10)-trien-20-yne-3,17-diol
    • Ethinyl estradiol mixture with Gestodene
    • Femodene
    • Gestodene mixture with ethinyl estradiol
    • Harmonet
    • Meliane
    • Melodene
    • Microgeste
    • Minulet
    • Mirelle
    • Shd 415G
    • BAY86-5016
    • 109852-02-0
    • Ethinylestradiol/gestodene
    • SCHEMBL1650050
    • (8R,9S,10R,13S,14S,17R)-13-ethyl-17-ethynyl-17-hydroxy-1,2,6,7,8,9,10,11,12,14-decahydrocyclopenta[a]phenanthren-3-one;(8R,9S,13S,14S,17R)-17-ethynyl-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-diol
    • Gestodene/EE
    • BAY 86-5016
    • SHD415G
    • Inchi: InChI=1S/C21H26O2.C20H24O2/c1-3-20-11-9-17-16-8-6-15(22)13-14(16)5-7-18(17)19(20)10-12-21(20,23)4-2;1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h2,10,12-13,16-19,23H,3,5-9,11H2,1H3;1,5,7,12,16-18,21-22H,4,6,8-11H2,2H3/t16-,17+,18+,19-,20-,21-;16-,17-,18+,19+,20+/m01/s1
    • InChI Key: WNSDZLZVSSOOCA-WOMZHKBXSA-N
    • SMILES: OC1C=CC2[C@H]3CC[C@@]4([C@](CC[C@H]4[C@@H]3CCC=2C=1)(O)C#C)C.O=C1CC[C@@H]2[C@H]3CC[C@@]4([C@](C=C[C@H]4[C@@H]3CCC2=C1)(O)C#C)CC

Computed Properties

  • Exact Mass: 606.3711
  • Monoisotopic Mass: 606.37091007g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 3
  • Complexity: 1150
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 11
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • PSA: 77.76

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